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Compound of Interest

Compound Name: DI-Sec-butylamine

Cat. No.: B1584033 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a comprehensive overview of di-sec-butylamine, a

secondary aliphatic amine with significant applications in industrial and pharmaceutical

chemistry. This document details its chemical identity, physicochemical properties, synthesis

methodologies, key applications, and safety protocols, with a focus on its relevance to organic

synthesis and drug development.

Core Chemical Identity
Di-sec-butylamine is a secondary amine characterized by two sec-butyl groups attached to a

central nitrogen atom. This branched structure imparts significant steric hindrance and

lipophilicity, which are key determinants of its chemical reactivity and utility.

CAS Number: 626-23-3[1]

Molecular Formula: C₈H₁₉N[1]

IUPAC Name: N-butan-2-ylbutan-2-amine[1]

Synonyms: Bis(1-methylpropyl)amine, N-(1-Methylpropyl)-2-butanamine, MPBA[1]
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The physical properties of di-sec-butylamine are summarized in the table below. Its nature as

a volatile, flammable liquid necessitates specific handling and storage procedures.

Property Value Reference(s)

Molecular Weight 129.24 g/mol [1]

Appearance
Colorless to pale yellow liquid

with a sharp, amine-like odor
[2]

Boiling Point 135 °C (at 765 mmHg) [3]

Melting Point -70 °C

Density 0.753 g/mL (at 25 °C) [3]

Refractive Index n20/D 1.41 [3]

Flash Point 19 °C (69 °F)

Solubility

Slightly soluble in water;

miscible with common organic

solvents

[4]

Spectroscopic data for di-sec-butylamine is available in public databases, providing reference

spectra for identity confirmation.[1]

Synthesis Methodologies
Di-sec-butylamine is produced industrially through controlled organic synthesis, as it is not a

naturally occurring compound.[2] The primary routes to its synthesis involve the formation of

carbon-nitrogen bonds through reductive amination or N-alkylation.
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Start: Assemble Dry Glassware
under Inert Atmosphere

1. Add Ketone & Amine
to Anhydrous Solvent

2. Stir for Imine/Iminium
Ion Formation (20-60 min)

3. Add NaBH(OAc)₃

4. Stir at Room Temp
(12-24h)

Monitor Progress (TLC/GC-MS)

Incomplete

5. Quench with NaHCO₃ (aq)
& Extract with Solvent

Complete

6. Dry Organic Phase
& Concentrate

7. Purify Product
(Chromatography/Distillation)

End: Characterize Pure
Di-sec-butylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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